(2Z)-2-[(furan-2-yl)methylidene]-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one

• IUPAC Name: (2Z)-2-(furan-2-ylmethylidene)-6-hydroxy-7-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C14H10O4/c1-8-11(15)5-4-10-13(16)12(18-14(8)10)7-9-3-2-6-17-9/h2-7,15H,1H3/b12-7-
• InChI Key: NPAJCGAJYRKEKV-GHXNOFRVSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CC=CO3)C2=O)O
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=CC=CO3)/C2=O)O
• Molecular Formula: C14H10O4
• Molecular Weight: 242.23 g/mol

Description

(2Z)-2-[(furan-2-yl)methylidene]-6-hydroxy-7-methyl-2,3-dihydro-1-benzofuran-3-one is a useful research compound. Its molecular formula is C14H10O4 and its molecular weight is 242.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 242.05790880 g/mol and the complexity rating of the compound is 376. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

DNA Topoisomerases Inhibition and Anticancer Potential

• Benzofurans, similar in structure to the specified compound, have shown significant inhibitory activity against DNA topoisomerases I and II, enzymes crucial for DNA replication and cell division. Such inhibition could contribute to anticancer strategies. The study demonstrated that these compounds exhibit weak or no cytotoxicities against various cancer cell lines, suggesting a targeted approach in cancer therapy (Lee et al., 2007).

Neuroprotective Activities

• Derivatives of benzofurans have been synthesized and evaluated for their inhibitory activities against enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are relevant in neurodegenerative diseases such as Alzheimer's. This research opens avenues for developing therapeutic agents aimed at improving cognitive functions (Luo et al., 2005).

Photophysical Properties for Molecular Probes

• Furan and benzofuran derivatives have been studied for their photophysical properties, which are essential in designing fluorescent molecular probes for biological imaging and analytical applications. These compounds demonstrate the ability to undergo excited-state intramolecular proton transfer (ESIPT), making them potential candidates for high-performance fluorescent materials (Zhang et al., 2017).

Antibacterial Properties

• Novel compounds extracted from natural sources and structurally related to benzofurans have shown antibacterial activities, highlighting the potential for developing new antimicrobial agents. This suggests the possibility of employing benzofuran derivatives as leads in antibiotic drug discovery (Wu et al., 2006).

Synthetic Methodologies

• Research on benzofuran derivatives also includes the development of synthetic methodologies for constructing these complex molecules, which are valuable for pharmaceutical development and material science. These methodologies facilitate the synthesis of diverse benzofuran derivatives with potential applications in various fields, including drug development and organic electronics (Bellur & Langer, 2005).